Cas no 924274-94-2 (2-Amino-5-chloro-3-nitrophenol)

• Product Name: 2-Amino-5-chloro-3-nitrophenol
• CAS No: 924274-94-2
• Molecular Formula: C₆H₅ClN₂O₃
• Molecular Weight: 188.56850028038
• CID: 4936552

2-Amino-5-chloro-3-nitrophenol Properties

Names and Identifiers

• 2-amino-5-chloro-3-nitrophenol
• 2-Amino-5-chloro-3-nitro-phenol
• Phenol, 2-amino-5-chloro-3-nitro-

• InChIKey： KJHAXNYWSYVDTE-UHFFFAOYSA-N
• Inchi： 1S/C6H5ClN2O3/c7-3-1-4(9(11)12)6(8)5(10)2-3/h1-2,10H,8H2
• SMILES： ClC1C=C(C(=C(C=1)[N+](=O)[O-])N)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Heavy Atom Count: 12
• Complexity: 184
• XLogP3: 1.9
• Topological Polar Surface Area: 92.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols